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Compound of Interest |

4-(dimethylamino)-N-(7-
Compound Name: (hydroxyamino)-7-

oxoheptyl)benzamide

Cat. No.: B1201579

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

M 344 is a potent histone deacetylase (HDAC) inhibitor with demonstrated efficacy in various
cancer cell lines. As a compound of significant interest in drug development and biomedical
research, a thorough understanding of its safety profile, handling procedures, and experimental
applications is paramount. This technical guide provides a comprehensive overview of M 344,
consolidating available safety data, outlining detailed handling and storage protocols, and
presenting its mechanism of action. The guide includes structured data tables for easy
reference, detailed experimental methodologies, and visual diagrams of its signaling pathway
and a representative experimental workflow to facilitate its safe and effective use in a research
setting.

Compound Identification and Safety Data

M 344, also known as D 237, is a synthetic amide analog of trichostatin A. It functions as a
potent inhibitor of histone deacetylases.

Physical and Chemical Properties
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Property Value Reference
CAS Number 251456-60-7 [1]
Molecular Formula C16H25N303 [2]
Molecular Weight 307.40 g/mol [1]
) ChemicalBook Safety Data
Appearance Solid
Sheet
] ] ChemicalBook Safety Data
Melting Point 161°C
Sheet
Soluble in DMSO (~25 mg/ml),
DMF (~25 mg/ml), and ethanol )
- ] [2] ChemicalBook Safety Data
Solubility (~3 mg/ml). Soluble in DMSO

at 10mg/mL, resulting in a

clear solution.

Sheet

Toxicological Data

Acute toxicity data for M 344 is not readily available in the public domain. However, it is noted

to have relatively low toxicity in cell viability assays compared to other HDAC inhibitors like

Trichostatin A (TSA).
Metric Value Reference
o . ChemicalBook Safety Data
Acute Toxicity No data available

Sheet

Skin Corrosion/Irritation

No data available

ChemicalBook Safety Data
Sheet

Serious Eye Damage/Irritation

No data available

ChemicalBook Safety Data
Sheet

Carcinogenicity (IARC)

Not identified as a probable,
possible, or confirmed human

carcinogen by IARC.

ChemicalBook Safety Data
Sheet
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Handling and Safety Protocols

Adherence to standard laboratory safety protocols is essential when handling M 344.

| : . PPE)

Equipment

Recommendation

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles.

Hand Protection

Wear appropriate protective gloves to prevent

skin exposure.

Body Protection

Wear appropriate protective clothing to prevent

skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.

Handling and Storage

Procedure

Recommendation

Handling

Use only in a well-ventilated area. Minimize dust
generation and accumulation. Avoid contact with
eyes, skin, and clothing. Avoid ingestion and

inhalation.

Storage

Store in a tightly closed container. Keep away
from heat and sources of ignition. Handle and
store under an inert gas. For long-term storage,
it is recommended to store at or below -20°C.
Solid M 344 is stable for at least 12 months from
the date of receipt when stored as directed.
Aqueous solutions should not be stored for

more than one day.[2]
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First Aid Measures

Exposure Route Procedure Reference

Move the person into fresh air. ]
ChemicalBook Safety Data

Inhalation If not breathing, give artificial
Sheet

respiration.

) Wash off with soap and plenty ChemicalBook Safety Data
Skin Contact

of water. Sheet

Flush eyes with water as a ChemicalBook Safety Data
Eye Contact .

precaution. Sheet

Never give anything by mouth )
ChemicalBook Safety Data

Ingestion to an unconscious person.
Sheet

Rinse mouth with water.

pill and Di | I

Procedure Recommendation

Evacuate personnel to a safe area. Wear

appropriate PPE. Sweep up the spilled

Spill
substance and place it into a suitable, sealed
container for disposal. Avoid generating dust.
) Dispose of in accordance with local, state, and
Disposal

federal regulations.

Mechanism of Action and Signaling Pathway

M 344 is a potent inhibitor of histone deacetylases (HDACS), with an IC50 of approximately 100
nM.[3][4] It exhibits a three-fold selectivity for HDAC6 over HDACL1.[1][2] By inhibiting HDACSs,
M 344 leads to an accumulation of acetylated histones (H3 and H4), which alters chromatin
structure and gene expression.[5][6] This ultimately results in the induction of cell cycle arrest,
primarily in the GO/G1 or G1 phase, and apoptosis in cancer cells.[5][7][8]

Key molecular events following M 344 treatment include the upregulation of the cyclin-
dependent kinase inhibitor p21 and cyclin E, and an increase in the pro-apoptotic protein Bax,
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while decreasing the levels of the anti-apoptotic protein XIAP.[8] M 344 has also been shown to
be a potent activator of the NF-kB transcription factor.[3]
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Figure 1: M 344 Signaling Pathway

Experimental Protocols

The following are detailed methodologies for key experiments involving M 344.

Cell Proliferation Assay (MTT Assay)

This protocol is adapted from studies investigating the anti-proliferative effects of M 344 on
cancer cell lines.[7]

o Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well
in 100 pL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2
atmosphere.

o Compound Treatment: Prepare serial dilutions of M 344 in culture medium. The final
concentrations may range from 0.1 uM to 10 uM. A vehicle control (e.g., 0.1% DMSO) should
be included.[7] Remove the old medium from the wells and add 100 pL of the medium
containing the different concentrations of M 344 or the vehicle control.
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 Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a 5% CO:2 atmosphere.[7]

e MTT Addition: Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C.

e Formazan Solubilization: Remove the medium and add 150 pL of DMSO to each well to
dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
The proliferation of treated cells is expressed as a percentage relative to the vehicle control.

[4]

Cell Cycle Analysis by Flow Cytometry

This protocol is based on the methodology used to assess M 344-induced cell cycle arrest.[5]

[7]

o Cell Treatment: Treat cells with the desired concentrations of M 344 (e.g., 1 uM and 10 pM)
or a vehicle control for 24, 48, or 72 hours.[7]

o Cell Harvesting: Harvest the cells by trypsinization and wash them with ice-cold PBS.

o Cell Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol and incubate at
-20°C for at least 2 hours for fixation.

» Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in 500 pL
of a staining solution containing propidium iodide (50 pg/mL) and RNase A (100 pg/mL) in
PBS.

 Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

o Flow Cytometry Analysis: Analyze the cell cycle distribution using a flow cytometer. The
proportions of cells in the GO/G1, S, and G2/M phases are determined using appropriate
software.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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